Cas no 1803560-84-0 (N-methyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine)

• Product Name: N-methyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine
• CAS No: 1803560-84-0
• CID: 4615351
• PubChem ID: 75481772
• Update Time: 2025-07-28

N-methyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine

Additional information on N-methyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine

N-Methyl-4-Oxa-1-Azabicyclo[3.3.1]Nonan-6-Amine: A Comprehensive Overview

N-Methyl-4-Oxa-1-Azabicyclo[3.3.1]Nonan-6-Amine, identified by the CAS Registry Number 1803560-84-0, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of bicyclic amines, which are known for their versatile applications in drug design, materials science, and chemical synthesis.

The structural uniqueness of N-Methyl-4-Oxa-1-Azabicyclo[3.3.1]Nonan-6-Amine lies in its bicyclic framework, comprising a 4-membered oxygen-containing ring fused with a nitrogen-containing ring system. This arrangement imparts the compound with distinctive physical and chemical properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements involving this compound is its role in the synthesis of bioisosteres—molecules that share similar physical and chemical properties but differ structurally. Researchers have demonstrated that N-Methyl-4-Oxa-containing compounds can serve as effective replacements for traditional drug scaffolds, offering improved pharmacokinetic profiles and reduced toxicity.

In addition to its pharmaceutical applications, N-Methyl-4-Oxa-based compounds have found utility in materials science, particularly in the development of advanced polymers and composites. The nitrogen and oxygen functionalities within the bicyclic structure enable strong intermolecular interactions, which are advantageous for creating high-performance materials with tailored mechanical and thermal properties.

Recent research has also explored the catalytic potential of N-Methyl-substituted bicyclic amines in asymmetric synthesis reactions. These studies have revealed that the compound can act as an efficient chiral ligand or catalyst in enantioselective reactions, opening new avenues for the production of enantiopure compounds—a critical requirement in drug development.

The synthesis of N-Methyl-substituted bicyclic amines has been optimized through various methodologies, including ring-closing metathesis and tandem cyclization reactions. These advancements have significantly enhanced the scalability and cost-effectiveness of producing such compounds on an industrial scale.

Moreover, computational chemistry has played a pivotal role in understanding the electronic and steric properties of N-Methyl-substituted bicyclic amines. Advanced molecular modeling techniques have provided insights into their interaction patterns with biological targets, aiding in the rational design of more potent and selective drug candidates.

In conclusion, N-Methyl-substituted bicyclic amines like CAS No. 1803560-84-0 represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, these molecules are poised to make significant contributions to both academic and industrial advancements.